1-(2-Amino-4-iodophenyl)-2-bromopropan-1-one

• Molecular Formula: C9H9BrINO
• Molecular Weight: 353.98 g/mol
• IUPAC Name: 1-(2-amino-4-iodophenyl)-2-bromopropan-1-one
• InChI: InChI=1S/C9H9BrINO/c1-5(10)9(13)7-3-2-6(11)4-8(7)12/h2-5H,12H2,1H3
• InChI Key: FIPWRDXLEMSMDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=C(C=C(C=C1)I)N)Br

Description

1-(2-Amino-4-iodophenyl)-2-bromopropan-1-one is a halogenated aromatic ketone featuring a 2-amino-4-iodophenyl substituent and a brominated propanone backbone. The amino group (-NH₂) at the ortho position and iodine at the para position introduce unique electronic and steric properties. The bromine atom at the α-carbon of the ketone enhances electrophilicity, making it reactive toward nucleophilic substitution or cross-coupling reactions.

Comparison with Similar Compounds

Azetidine Derivatives

Compounds :

• 1-(Azetidin-1-yl)-2-bromopropan-1-one
• 1-(Azetidin-1-yl)-2-bromobutan-1-one
• 1-(Azetidin-1-yl)-2-bromo-4-methylpentan-1-one

Key Differences :

Property	Target Compound	Azetidine Analogs
Aromatic Group	2-Amino-4-iodophenyl	Azetidin-1-yl (saturated heterocycle)
Electron Effects	Electron-donating (-NH₂) and bulky iodine	Electron-withdrawing (azetidine N)
Synthetic Yield	Not reported	83–91% (GP-2 method)
Physical State	Likely crystalline solid	Oily liquids

Discussion :
The azetidine analogs lack aromaticity, reducing conjugation with the ketone group. Their synthesis via GP-2 protocols achieves high yields (83–91%), suggesting that similar methods could apply to the target compound. However, the bulky iodine in the target may lower yields due to steric hindrance during coupling or purification .

Chalcone Derivatives

Compound :

• 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one

Key Differences :

Property	Target Compound	Chalcone Analog
Backbone	Propan-1-one	Prop-2-en-1-one (α,β-unsaturated ketone)
Reactivity	Electrophilic α-carbon	Conjugated enone system
Crystallography	Not reported	Solved via SHELX refinement

Discussion :
The chalcone’s α,β-unsaturation enables conjugation, altering reactivity toward Michael addition. The target compound’s saturated backbone may favor nucleophilic substitution. Both compounds are amenable to crystallographic analysis using SHELX/ORTEP tools .

Benzodioxole Derivative

Compound :

• 1-(Benzo[d][1,3]dioxol-5-yl)-2-bromopropan-1-one

Key Differences :

Property	Target Compound	Benzodioxole Analog
Aromatic Group	2-Amino-4-iodophenyl	Benzo[d][1,3]dioxol-5-yl
Electronic Effects	-NH₂ (electron-donating)	-O- (electron-withdrawing)
Physical Properties	Molecular weight: ~356 g/mol*	Molecular weight: 257.08 g/mol
Applications	Potential radiopharmaceutical	Pharmaceutical precursor

Discussion: The benzodioxole group’s electron-withdrawing nature contrasts with the target’s electron-rich amino group. The iodine atom in the target increases molecular weight and may confer stability for applications in imaging or heavy-atom crystallography .

Adamantane Derivative

Compound :

• 1-(Adamantan-1-yl)-2-bromopropan-1-one

Key Differences :

Property	Target Compound	Adamantane Analog
Substituent	Aromatic phenyl	Bulky adamantane
Steric Effects	Moderate	High (adamantane hindrance)
Molecular Weight	~356 g/mol*	271.2 g/mol

The target’s phenyl group balances steric and electronic effects, enabling broader synthetic utility .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-(2-Amino-4-iodophenyl)-2-bromopropan-1-one, and how can yield be optimized?

• Answer : The synthesis typically involves multi-step reactions, such as halogenation of precursor aryl ketones followed by functional group modifications. For example:

Bromination : React 1-(2-amino-4-iodophenyl)propan-1-one with N-bromosuccinimide (NBS) under radical initiation (e.g., benzoyl peroxide) to introduce bromine at the β-position .

Amino group protection : Protect the amino group using tert-butoxycarbonyl (Boc) to prevent side reactions during subsequent steps .

• Optimization : Yield improvements (often <60% in initial steps) can be achieved by:
• Solvent selection (e.g., dichloromethane for bromination).
• Temperature control (0–5°C for exothermic reactions).
• Catalyst screening (e.g., Pd-based catalysts for coupling reactions) .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Answer : Key techniques include:

• NMR :
• ¹H NMR : Peaks at δ 2.1–2.5 ppm (CH3 of propanone), δ 6.8–7.5 ppm (aromatic protons), and δ 4.5–5.0 ppm (NH2, if deprotected) .
• ¹³C NMR : Carbonyl signal at ~205 ppm, aromatic carbons at 110–150 ppm .
• IR : Strong absorption at ~1700 cm⁻¹ (C=O stretch) and 3300–3500 cm⁻¹ (N-H stretch) .
• Mass Spectrometry : Molecular ion peak at m/z ≈ 353.98 (M+H⁺) .

Q. How do the halogen substituents (Br, I) influence its reactivity in substitution reactions?

• Answer : The bromine at the β-position is highly electrophilic, favoring nucleophilic substitution (e.g., with amines or thiols). The iodine on the phenyl ring stabilizes the aromatic system via resonance but can participate in Ullmann-type coupling reactions under Cu catalysis .

Advanced Research Questions

Q. How can contradictory data on biological activity be resolved across studies?

• Answer : Discrepancies may arise from:

• Purity variations : Ensure HPLC purity >98% and confirm absence of residual solvents (e.g., DMF) that may interfere with assays .
• Assay conditions : Standardize cell lines (e.g., HepG2 vs. HEK293), incubation times, and solvent controls (e.g., DMSO concentration ≤0.1%) .
• Structural analogs : Compare activity with derivatives (e.g., replacing Br with Cl) to isolate substituent effects .

Q. What strategies are effective for crystallizing this compound, given its low solubility?

• Answer :

• Solvent screening : Use mixed solvents (e.g., ethanol/water) for slow evaporation.
• Co-crystallization : Introduce co-formers (e.g., succinic acid) to improve lattice stability.
• Software tools : Refine crystal structures using SHELXL (for small molecules) or ORTEP-III for graphical representation .

Q. How can computational methods predict its interaction with biological targets?

• Answer :

Docking studies : Use AutoDock Vina to model binding to kinases (e.g., EGFR) via halogen bonding between iodine and backbone carbonyls .

MD simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories (e.g., GROMACS).

Mutagenesis validation : Test predicted binding residues (e.g., Lys123) via site-directed mutagenesis .

Methodological Tables

Table 1 : Key Synthetic Steps and Conditions

Step	Reagents/Conditions	Yield (%)	Ref.
Bromination	NBS, benzoyl peroxide, CH₂Cl₂, 0°C	55–60
Amino protection	Boc₂O, DMAP, THF, rt	85–90

Table 2 : Comparison of Biological Activity in Analogous Compounds

Compound	Substituents	IC₅₀ (μM)	Target
Parent	Br, I	12.3 ± 1.2	EGFR
Analog 1	Cl, I	45.7 ± 3.8	EGFR
Analog 2	Br, F	8.9 ± 0.9	HDAC6

Safety and Handling

• Precautions : Use PPE (gloves, goggles), work in a fume hood, and avoid inhalation of dust. Store at –20°C under inert gas (Ar) to prevent decomposition .